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Compound of Interest

Compound Name: N,N-Dimethylsuccinamic acid

CAS No.: 2564-95-6

Cat. No.: B166414

Get Quote

Executive Summary
N,N-Dimethylsuccinamic acid (CAS: 2564-95-6) is a specialized organic intermediate often

used in drug development and organic synthesis.[1] While not classified as a P-listed or U-

listed acute hazardous waste under RCRA (Resource Conservation and Recovery Act), it

poses specific contact hazards (Skin/Eye Irritant) and requires strict adherence to organic

waste management protocols to prevent environmental contamination.

This guide provides a self-validating workflow for the safe containment, labeling, and disposal

of N,N-Dimethylsuccinamic acid, ensuring compliance with standard laboratory safety

practices and environmental regulations.

Chemical Identity & Hazard Assessment
Before initiating any disposal procedure, verify the chemical identity to ensure protocol

compatibility. N,N-Dimethylsuccinamic acid is a monoamide derivative of succinic acid,

possessing both a carboxylic acid moiety and a dimethylamide group.
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Table 1: Chemical Specifications & Safety Data
Parameter Specification

Chemical Name N,N-Dimethylsuccinamic acid

Synonyms
4-(dimethylamino)-4-oxobutanoic acid; N,N-

Dimethylsuccinic acid monoamide

CAS Number 2564-95-6

Molecular Formula C₆H₁₁NO₃

Physical State Solid (Crystalline Powder)

Acidity Acidic (Carboxylic acid functional group)

GHS Classification

Warning H315: Causes skin irritation H319:

Causes serious eye irritation H336: May cause

drowsiness or dizziness

RCRA Status
Non-listed (Evaluate for Characteristic

Corrosivity if in solution pH < 2)

Operational Insight: Because this compound is a carboxylic acid, it is chemically incompatible

with strong bases (exothermic neutralization) and strong oxidizing agents. Segregation is

critical to prevent accidental reactivity in waste containers.

Waste Characterization & Segregation Logic
Proper disposal relies on characterizing the waste stream before it leaves the bench.

The "Self-Validating" Segregation Check
Is the waste pure solid?

Segregate as Solid Organic Waste.

Is it dissolved in a solvent?

Segregate based on the solvent's properties (e.g., Flammable, Halogenated, or Aqueous
Acidic).
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Is it mixed with oxidizers?

STOP. Quench oxidizers separately before combining.

Diagram 1: Disposal Decision Matrix
The following logic flow ensures the material ends up in the correct waste stream, minimizing

the risk of adverse chemical reactions.

Waste: N,N-Dimethylsuccinamic Acid

Determine Physical State

Solid (Powder/Crystal) Solution / Reaction Mix

Container: Solid Organic Waste
(HDPE Wide-Mouth)

 Double Bag & Label

Identify Primary Solvent

Organic Solvent
(e.g., DCM, MeOH) Aqueous Solution

Halogenated? Check pH

Container: Halogenated Organic

 Yes

Container: Non-Halogenated Organic

 No  Neutral/Buffered

Container: Aqueous Acid Waste

 pH < 2 or > 12.5
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Click to download full resolution via product page

Caption: Decision matrix for segregating N,N-Dimethylsuccinamic acid waste based on

physical state and solvent composition.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)
Applicability: Expired shelf stocks, weighing boat residues, or contaminated solid spills.

PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask or

work in a fume hood if the powder is fine/dusty.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum.

Transfer:

Transfer the solid directly into the waste container.

Do not dissolve in water or solvent solely for the purpose of disposal (this increases waste

volume and cost).

Labeling:

Affix a hazardous waste label.

Chemical Name: "N,N-Dimethylsuccinamic acid".[1][2][3]

Hazard Checkbox: Mark "Irritant" and "Toxic" (precautionary).

Storage: Cap tightly. Store in the satellite accumulation area (SAA) away from bases and

oxidizers.

Protocol B: Disposal of Liquid Waste (Reaction
Mixtures)
Applicability: Mother liquors, extraction layers, or HPLC waste containing the acid.
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Solvent Identification: Determine the primary carrier solvent (e.g., Dichloromethane,

Methanol, Water).

Segregation:

If Halogenated (e.g., DCM): Pour into the "Halogenated Organic Waste" carboy.

If Non-Halogenated (e.g., Methanol, Ethyl Acetate): Pour into the "Non-Halogenated

Organic Waste" carboy.

If Aqueous: Pour into "Aqueous/Acid Waste" container. Note: Ensure the container is

compatible with acids (HDPE or glass).

Rinsing: Triple-rinse the original glassware with a small amount of the compatible solvent

and add the rinsate to the waste container.

Labeling: List "N,N-Dimethylsuccinamic acid" as a constituent on the waste tag with its

approximate percentage.

Spill Management & Emergency Response
In the event of an accidental release, immediate containment prevents exposure and

environmental release.

Small Solid Spill (< 50g):

Isolate the area.[4][5]

Cover the spill with damp paper towels to prevent dust generation (avoid soaking, just

damp).

Sweep up carefully using a dustpan and brush.

Place waste in a sealed bag and transfer to the Solid Waste container.

Clean the surface with soap and water; dispose of cleaning materials as solid waste.

Exposure Response:
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Eye Contact: Rinse cautiously with water for at least 15 minutes (P305+P351+P338).

Remove contact lenses if present.[6][7][8]

Skin Contact: Wash with plenty of soap and water (P302+P352). If irritation occurs, seek

medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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